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Compound of Interest

Compound Name: Jarin-1

Cat. No.: B608169

Audience: Researchers, scientists, and drug development professionals.

Abstract: Jarin-1 is a selective small-molecule inhibitor of the enzyme jasmonic acid-amido
synthetase (JAR1), which is crucial for the biosynthesis of the active plant hormone jasmonoyl-
isoleucine (JA-lle).[1][2] By preventing the conjugation of jasmonic acid to isoleucine, Jarin-1
serves as a valuable chemical tool for dissecting the complex jasmonate signaling networks
that regulate plant growth, development, and defense mechanisms.[1][3] Proper preparation of
a Jarin-1 stock solution is the first critical step for ensuring reproducible and reliable
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
Jarin-1 stock solutions due to its high solubilizing capacity for this compound.[4] This document
provides a detailed protocol for the preparation, storage, and handling of Jarin-1 stock
solutions using DMSO.

Jarin-1 Properties and Data

The physicochemical properties of Jarin-1 are summarized below. This data is essential for
accurate stock solution preparation and experimental design.
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Property Value Source(s)
Molecular Formula C28H29N304

Molecular Weight 471.55 g/mol

CAS Number 1212704-51-2

Appearance White to off-white solid powder

Cao 3.8 uM for jasmonic acid-

amido synthetase (JAR1)

Solubility in DMSO

~30.6 - 33.3 mg/mL (~64.9 -
70.7 mM)

Powder Storage

-20°C for up to 3 years

Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month

Application Notes

Jarin-1 is primarily used in plant biology research to inhibit jasmonate (JA) signaling. It

specifically targets the JAR1 enzyme, preventing the synthesis of JA-lle, the active form of the

hormone that binds to the COI1-JAZ co-receptor complex to initiate downstream signaling.

o Working Concentrations: The effective working concentration of Jarin-1 can be species-

specific. In Arabidopsis thaliana and Medicago truncatula, concentrations between 5 uM and

30 uM have been shown to be effective in root growth inhibition assays. For topical

application on leaves, a concentration of 10 uM has been used. Researchers should perform

dose-response experiments to determine the optimal concentration for their specific plant

species and experimental system.

o Species Specificity: It is critical to note that the inhibitory effect of Jarin-1 is not universal

across all plant species. While effective in Arabidopsis and Cardamine hirsuta, it has been

shown to have little to no effect on JA-lle biosynthesis in other species like tomato (Solanum

lycopersicum) and Brassica nigra. Therefore, the functionality of Jarin-1 must be validated

for each plant model before extensive use.
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o Experimental Controls: When using a Jarin-1 stock solution prepared in DMSO, it is
imperative to include a vehicle control in all experiments. This involves treating a parallel set
of samples with the same final concentration of DMSO used to deliver Jarin-1, to account for

any effects of the solvent itself.

Jasmonate Signaling Pathway and Jarin-1 Inhibition

The following diagram illustrates the canonical jasmonate signaling pathway and highlights the
specific step inhibited by Jarin-1.
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Caption: Jarin-1 inhibits the JAR1 enzyme, blocking JA-lle synthesis and subsequent gene

activation.

Experimental Workflow: Stock Solution Preparation

This diagram outlines the logical flow for preparing a Jarin-1 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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